Cas no 201278-94-6 (3-Cyclohexene-1-methanol,2-amino-, (1R,2S)-rel-)

• Product Name: 3-Cyclohexene-1-methanol,2-amino-, (1R,2S)-rel-
• CAS No: 201278-94-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 240860
• PubChem ID: 45078778
• Update Time: 2025-04-19

3-Cyclohexene-1-methanol,2-amino-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-methanol,2-amino-, (1R,2S)-rel-
• 3-Cyclohexene-1-methanol,2-amino-, cis- (9CI)
• 201278-94-6
• 3-Cyclohexene-1-methanol,2-amino-,cis-(9CI)

• Inchi： 1S/C7H13NO/c8-7-4-2-1-3-6(7)5-9/h2,4,6-7,9H,1,3,5,8H2/t6-,7-/m0/s1
• InChI Key： NTPCJPLWZKWLSG-BQBZGAKWSA-N
• SMILES： OC[C@@H]1CCC=C[C@@H]1N

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 0.97250